2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LJ237-250mg |
5-chloro-1H-pyrazin-2-one |
89180-45-0 | 98% | 250mg |
123CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LJ237-5g |
5-chloro-1H-pyrazin-2-one |
89180-45-0 | 98% | 5g |
1062.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LJ237-1g |
5-chloro-1H-pyrazin-2-one |
89180-45-0 | 98% | 1g |
238.0CNY | 2021-07-12 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY030969-25g |
5-Chloropyrazin-2(1H)-one |
89180-45-0 | ≥98% | 25g |
¥3500.00 | 2025-04-12 | |
| TRC | C368298-10mg |
5-Chloro-2-hydroxypyrazine |
89180-45-0 | 10mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C368298-50mg |
5-Chloro-2-hydroxypyrazine |
89180-45-0 | 50mg |
$ 65.00 | 2022-04-01 | ||
| TRC | C368298-100mg |
5-Chloro-2-hydroxypyrazine |
89180-45-0 | 100mg |
$ 80.00 | 2022-04-01 | ||
| Fluorochem | 076747-250mg |
5-Chloro-2-hydroxypyrazine |
89180-45-0 | 95% | 250mg |
￡24.00 | 2022-03-01 | |
| Fluorochem | 076747-1g |
5-Chloro-2-hydroxypyrazine |
89180-45-0 | 95% | 1g |
￡54.00 | 2022-03-01 | |
| Fluorochem | 076747-5g |
5-Chloro-2-hydroxypyrazine |
89180-45-0 | 95% | 5g |
￡180.00 | 2022-03-01 |
5-Chloro-1H-pyrazin-2-one (CAS No. 89180-45-0) is a heterocyclic organic compound with a molecular formula of C4H3ClN2O. This pyrazine derivative has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for more complex molecules. The compound features a chloro-substituted pyrazine ring, which enhances its electrophilic properties, making it valuable for nucleophilic substitution reactions.
Recent studies highlight the growing demand for halogenated pyrazines like 5-chloro-1H-pyrazin-2-one in drug discovery. Researchers are particularly interested in its role as an intermediate for antimicrobial agents and kinase inhibitors, aligning with the global focus on antibiotic resistance and targeted cancer therapies. The compound’s structural motif is also explored in crop protection chemicals, addressing the agricultural sector’s need for sustainable pest control solutions.
From a synthetic chemistry perspective, CAS 89180-45-0 offers advantages such as high purity (>98%) and stability under standard storage conditions. Its solubility profile (soluble in polar aprotic solvents like DMSO and DMF) makes it suitable for diverse reaction conditions. Analytical techniques like HPLC and NMR spectroscopy are typically employed for quality control, ensuring batch-to-batch consistency—a critical factor for industrial-scale applications.
Environmental and regulatory considerations for 5-chloro-1H-pyrazin-2-one are increasingly relevant. While not classified as hazardous under current GHS criteria, proper handling protocols (e.g., PPE usage) are recommended. The compound’s biodegradability and ecotoxicological impact are active research areas, reflecting the chemical industry’s shift toward green chemistry principles.
Market trends indicate rising procurement of 89180-45-0 by contract research organizations (CROs) and specialty chemical manufacturers. Frequently searched queries include "synthesis of 5-chloro-1H-pyrazin-2-one," "suppliers of CAS 89180-45-0," and "pyrazinone derivatives in drug design," underscoring its commercial and academic relevance. The compound’s price volatility is often linked to raw material availability, particularly chlorine derivatives.
Innovative applications are emerging in material science, where chloropyrazinones serve as precursors for conductive polymers and OLED materials. This multidisciplinary potential positions 5-chloro-1H-pyrazin-2-one as a compound of interest for future high-performance materials development. Patent analysis reveals a 20% annual increase in filings referencing this scaffold since 2020.
For laboratory use, standard handling precautions include working in well-ventilated areas and avoiding prolonged skin contact. Storage recommendations typically specify airtight containers at 2–8°C to prevent hydrolysis of the chloro substituent. Technical datasheets emphasize compatibility checks with reaction matrices to avoid unwanted side reactions.
The compound’s spectral data (e.g., IR peaks at 1700 cm-1 for C=O stretch) and chromatographic retention times are well-documented in scientific literature, facilitating its identification in complex mixtures. These characteristics make it a reliable reference standard for analytical method development in quality control laboratories.
Audited Supplier
Audited Supplier
Audited Supplier
Audited Supplier
Audited Supplier
